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Compound of Interest

Compound Name: 3-Phenyl-2-propyn-1-ol

Cat. No.: B127171 Get Quote

Essential Safety and Handling Guide for 3-Phenyl-2-
propyn-1-ol
This guide provides critical safety, handling, and disposal information for 3-Phenyl-2-propyn-1-
ol (CAS: 1504-58-1), tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing

chemical exposure.

Hazard Identification and Classification
3-Phenyl-2-propyn-1-ol is a combustible liquid that poses several health risks. It is crucial to

understand these hazards before handling the chemical. The substance is classified with the

following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning". Its target organs include the respiratory system.

Physical and Chemical Properties
A summary of key quantitative data for 3-Phenyl-2-propyn-1-ol is provided below.
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Property Value

Molecular Formula C₉H₈O[2]

Molecular Weight 132.16 g/mol

Appearance Yellow liquid

Density 1.06 g/mL at 25 °C

Boiling Point 129-130 °C at 10 mmHg

Melting Point 27 °C

Flash Point >110 °C (>230 °F) - closed cup

Refractive Index n20/D 1.5850

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be worn when handling 3-Phenyl-2-propyn-1-ol.
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Protection Type Required Equipment
Specifications & Best
Practices

Respiratory Protection NIOSH-approved Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[3] If engineering controls

are insufficient, a respirator

with a type ABEK (EN14387)

filter is recommended.

Hand Protection Chemical-resistant Gloves

Nitrile or chloroprene gloves

are suitable. Always check with

the glove manufacturer for

specific chemical compatibility

and breakthrough times.

Eye and Face Protection
Safety Glasses with Side

Shields & Face Shield

Safety glasses or eyeshields

are mandatory. A face shield

should be worn when there is

a significant risk of splashing.

Body Protection
Flame-resistant Laboratory

Coat

A lab coat that can be quickly

removed is essential. Ensure it

is fully buttoned.

General Clothing
Long Pants and Closed-toe

Shoes

Protects skin from potential

spills.

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment.

Handling and Storage Protocol
Ventilation: All work with 3-Phenyl-2-propyn-1-ol must be conducted in a chemical fume

hood with adequate exhaust to minimize inhalation of vapors.[3]

Avoid Contact: Prevent the chemical from coming into contact with skin and eyes.[3]
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Ignition Sources: As a combustible liquid, keep it away from heat, sparks, and open flames.

Use non-sparking tools.[4]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area.[4]

Incompatibilities: Store away from strong oxidizing agents.[4]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Exposure Type First Aid Measures

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes.[4] Remove

contaminated clothing and wash it before reuse.

[5] If skin irritation occurs, seek medical

attention.[2]

Eye Contact

Immediately rinse cautiously with water for

several minutes, also under the eyelids.[2][5]

Remove contact lenses if present and easy to

do so.[5] Continue rinsing. If eye irritation

persists, get medical advice/attention.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

the person is not breathing, provide artificial

respiration.[4] Call a POISON CENTER or

doctor if you feel unwell.[2]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterwards.[4]

Seek medical help immediately.[5]

Spill Management and Disposal Plan
All waste containing 3-Phenyl-2-propyn-1-ol must be treated as hazardous waste.
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Spill Containment: In case of a spill, evacuate personnel to a safe area.[3] Remove all

sources of ignition. Ventilate the area.

Absorption: Soak up the spill with an inert absorbent material such as vermiculite, dry sand,

or earth.[3] Do not use combustible materials like sawdust.

Collection: Place the absorbed material and any contaminated soil into a suitable, closed,

and labeled container for hazardous waste disposal.[3]

Waste Disposal: Do not allow the product to enter drains.[3] Dispose of the waste container

and its contents through a licensed hazardous waste disposal contractor, in accordance with

local, state, and federal regulations.

Workflow for Safe Handling
The following diagram outlines the essential steps for safely managing 3-Phenyl-2-propyn-1-
ol from preparation to disposal.
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Caption: Workflow for handling 3-Phenyl-2-propyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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